Cas no 131666-01-8 ((2-bromoethoxy)cycloheptane)

• Product Name: (2-bromoethoxy)cycloheptane
• CAS No: 131666-01-8
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• MDL: MFCD12784959
• CID: 5608356
• PubChem ID: 15752652
• Update Time: 2025-10-29

(2-bromoethoxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• Cycloheptane, (2-bromoethoxy)-
• (2-Bromoethoxy)cycloheptane
• 131666-01-8
• EN300-842314
• AKOS010303505
• CS-0266169
• (2-bromoethoxy)cycloheptane

• MDL： MFCD12784959
• Inchi： 1S/C9H17BrO/c10-7-8-11-9-5-3-1-2-4-6-9/h9H,1-8H2
• InChI Key： XQJHWIVNDOPJSG-UHFFFAOYSA-N
• SMILES： C1(OCCBr)CCCCCC1

Computed Properties

• Exact Mass: 220.04628g/mol
• Monoisotopic Mass: 220.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 87.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 262.5±13.0 °C(Predicted)

Additional information on (2-bromoethoxy)cycloheptane

(2-Bromoethoxy)cycloheptane: A Comprehensive Overview

(2-Bromoethoxy)cycloheptane, also known by its CAS number 131666-01-8, is a chemical compound that has garnered significant attention in various fields of chemistry and materials science. This compound is a derivative of cycloheptane, a seven-membered cyclic alkane, with a substituent group consisting of a bromoethoxy moiety. The bromoethoxy group introduces unique electronic and structural properties to the molecule, making it a valuable compound for both academic research and industrial applications.

The structure of (2-bromoethoxy)cycloheptane consists of a cycloheptane ring with an ethoxy group (-OCH₂CH₂-) attached to one of the carbon atoms. The bromine atom is located on the ethyl chain, specifically at the second carbon position. This arrangement imparts a degree of steric hindrance and electronic modulation, which can influence the compound's reactivity and behavior in different chemical environments. The compound's molecular formula is C₉H₁₇BrO, and its molecular weight is approximately 207.19 g/mol.

Recent studies have highlighted the potential of (2-bromoethoxy)cycloheptane in various applications, particularly in the field of polymer chemistry. Researchers have explored its use as a monomer in the synthesis of novel polymers with tailored properties. For instance, the bromine atom in the molecule can serve as a reactive site for polymerization reactions, enabling the creation of materials with enhanced mechanical strength and thermal stability. Additionally, the ethoxy group contributes to the compound's solubility in organic solvents, making it easier to process and manipulate during polymer synthesis.

In terms of synthesis, (2-bromoethoxy)cycloheptane can be prepared through various methods, including nucleophilic substitution reactions. One common approach involves reacting cycloheptanol with 2-bromoethanol in the presence of an acid catalyst, followed by purification steps such as distillation or chromatography. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in catalytic systems have further improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The physical properties of (2-bromoethoxy)cycloheptane are also worth noting. It is typically a colorless liquid with a boiling point around 145°C at standard pressure. Its density is slightly higher than water due to the presence of bromine, which adds mass without significantly increasing molecular size. The compound is relatively stable under normal conditions but can undergo degradation under extreme temperatures or prolonged exposure to light.

From an environmental perspective, understanding the behavior and fate of (2-bromoethoxy)cycloheptane in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles. Studies indicate that under aerobic conditions, microorganisms can metabolize this compound into less harmful byproducts, suggesting that it may not pose significant long-term risks if properly managed.

In conclusion, (2-bromoethoxy)cycloheptane, CAS number 131666-01-8, stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure enables it to serve as a building block for advanced materials while maintaining stability and compatibility with various chemical processes. As research continues to uncover new uses and optimize synthesis methods, this compound is likely to play an increasingly important role in both academic and industrial settings.